Cas no 1340559-38-7 (Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl-)

• Product Name: Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl-
• CAS No: 1340559-38-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6515528
• Update Time: 2025-07-27

Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl-
• 2-(Azetidin-3-yloxy)-N-cyclopropyl-N-methylacetamide

• Inchi： 1S/C9H16N2O2/c1-11(7-2-3-7)9(12)6-13-8-4-10-5-8/h7-8,10H,2-6H2,1H3
• InChI Key： WPIMOABIPRQFCG-UHFFFAOYSA-N
• SMILES： C(N(C1CC1)C)(=O)COC1CNC1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 314.2±42.0 °C(Predicted)
• pka: 9.52±0.40(Predicted)

Additional information on Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl-

Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl- (CAS No. 1340559-38-7): A Comprehensive Overview

Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl-, identified by its Chemical Abstracts Service number (CAS No. 1340559-38-7), is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, including its acetylamide backbone and azetidine moiety, contribute to its distinctive chemical and pharmacological properties.

The molecular structure of Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl- consists of a central acetylamide group connected to a cyclopropyl ring and an azetidine oxygenated side chain. This configuration imparts specific steric and electronic characteristics that influence its interactions with biological targets. The presence of the azetidine ring, a five-membered heterocyclic compound, is particularly noteworthy as it is often found in biologically active molecules due to its ability to mimic natural amino acid structures and facilitate binding to specific protein receptors.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures for their potential therapeutic applications. The azetidine moiety in Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl- has been explored for its role in modulating various biological pathways. Studies have shown that azetidine derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer, and other diseases. The cyclopropyl group further enhances the compound's pharmacological profile by influencing its metabolic stability and binding affinity.

The synthesis of Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azetidine ring typically involves nucleophilic substitution reactions or cyclization processes, while the acetylamide functionality is often introduced through amide bond formation techniques. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have been employed to optimize the synthetic route and improve scalability.

The pharmacological evaluation of Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl- has revealed promising results in preclinical studies. Initial investigations have indicated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antineoplastic agent. Additionally, the compound has shown inhibitory effects on inflammatory pathways by modulating key enzymes such as COX-2 and LOX-5. These findings have prompted further research into its mechanism of action and potential therapeutic applications.

The structural features of Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl- also make it a valuable scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can explore how changes in the chemical structure affect biological activity. This approach has been instrumental in identifying key pharmacophores responsible for the observed effects and has guided the design of more potent derivatives.

In conclusion, Acetamide, 2-(3-azetidinyloxy)-N-cyclopropyl-N-methyl- (CAS No. 1340559-38-7) is a compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel treatments for various diseases.